Cas no 57015-06-2 (Benzenecarbothioamide,4-methyl-N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-)

• Product Name: Benzenecarbothioamide,4-methyl-N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
• CAS No: 57015-06-2
• MF: C₁₁H₇F₆NS
• MW: 299.235402345657
• CID: 346910
• Update Time: 2024-01-28

Benzenecarbothioamide,4-methyl-N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,4-methyl-N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
• Benzenecarbothioamide, 4-methyl-N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-

• Inchi： 1S/C11H7F6NS/c1-6-2-4-7(5-3-6)8(19)18-9(10(12,13)14)11(15,16)17/h2-5H,1H3
• InChI Key： MZKMNCGDDYQBEE-UHFFFAOYSA-N
• SMILES： C1(C(/N=C(\C(F)(F)F)/C(F)(F)F)=S)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 299.02041

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 214.5±50.0 °C(Predicted)
• PSA: 12.36
• pka: -8.39±0.50(Predicted)